N-(1,3-benzodioxol-5-ylmethyl)-3-[2,4-dioxo-1-[(4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl]-1,4-dihydrothieno[3,2-d]pyrimidin-3(2H)-yl]propanamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-3-[2,4-dioxo-1-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl]thieno[3,2-d]pyrimidin-3-yl]propanamide
• InChI: InChI=1S/C26H21N5O6S/c32-22(27-13-16-4-5-19-20(11-16)37-15-36-19)6-9-30-25(34)24-18(7-10-38-24)31(26(30)35)14-17-12-23(33)29-8-2-1-3-21(29)28-17/h1-5,7-8,10-12H,6,9,13-15H2,(H,27,32)
• InChI Key: SFZGXASEEIRIEJ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)CCN3C(=O)C4=C(C=CS4)N(C3=O)CC5=CC(=O)N6C=CC=CC6=N5
• Molecular Formula: C26H21N5O6S
• Molecular Weight: 531.5 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-3-[2,4-dioxo-1-[(4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl]-1,4-dihydrothieno[3,2-d]pyrimidin-3(2H)-yl]propanamide is a useful research compound. Its molecular formula is C26H21N5O6S and its molecular weight is 531.54. The purity is usually 95%.
BenchChem offers high-quality N-(1,3-benzodioxol-5-ylmethyl)-3-[2,4-dioxo-1-[(4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl]-1,4-dihydrothieno[3,2-d]pyrimidin-3(2H)-yl]propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1,3-benzodioxol-5-ylmethyl)-3-[2,4-dioxo-1-[(4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl]-1,4-dihydrothieno[3,2-d]pyrimidin-3(2H)-yl]propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Derivatives

The compound is involved in various chemical synthesis processes. Shestakov et al. (2014) and Tolkunov et al. (2013) have explored the synthesis of related thieno[3,2-d]pyrimidin-4-ones and their derivatives. Their research focuses on different synthesis methods and the production of various derivatives of similar chemical structures (Shestakov et al., 2014), (Tolkunov et al., 2013).

Antitumor Potential

Gangjee et al. (2005) and Hafez et al. (2017) have studied compounds structurally related to N-(1,3-benzodioxol-5-ylmethyl)-3-[2,4-dioxo-1-[(4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl]-1,4-dihydrothieno[3,2-d]pyrimidin-3(2H)-yl]propanamide for their antitumor properties. These studies demonstrate the potential of such compounds in inhibiting tumor growth and as dual inhibitors of dihydrofolate reductase and thymidylate synthase (Gangjee et al., 2005), (Hafez et al., 2017).

Stereoselective Formation in Synthesis

The compound's synthesis involves stereoselective formation processes. Noguchi et al. (2003) have focused on the stereoselective generation of conjugated azomethine ylides as part of the synthesis of similar compounds, which is a crucial step in creating specific molecular configurations (Noguchi et al., 2003).

Herbicidal Applications

Liu and Shi (2014) have investigated derivatives of pyrimidine, similar in structure to the compound , for their herbicidal activity. This research opens avenues for the use of such compounds in agricultural applications (Liu & Shi, 2014).

Apoptosis Induction

Kemnitzer et al. (2009) discovered that related compounds are potent apoptosis inducers, particularly in cancer cells. This study highlights the compound's potential in cancer treatment through the induction of programmed cell death (Kemnitzer et al., 2009).